A high voltage aqueous zinc–manganese battery using a hybrid alkaline-mild electrolyte†

Chemical Communications Pub Date: 2020-01-09 DOI: 10.1039/C9CC08604H

Abstract

A high-voltage aqueous zinc–manganese battery using an alkaline-mild hybrid electrolyte is reported. The operation voltage of the battery can reach 2.2 V. The energy density is 487 W h kg−1 at 200 mA g−1, calculated based on the positive electrode material, higher than that of a Zn–MnO2 battery in mild electrolyte and those of other Zn-based aqueous batteries.

Graphical abstract: A high voltage aqueous zinc–manganese battery using a hybrid alkaline-mild electrolyte
A high voltage aqueous zinc–manganese battery using a hybrid alkaline-mild electrolyte†
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